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Compound of Interest

Compound Name: Methyltrioctylammonium chloride

Cat. No.: B057300

Essential Safety and Handling Guide for
Methyltrioctylammonium Chloride

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
Methyltrioctylammonium chloride (CAS No. 5137-55-3), also known as Aliquat® 336.
Adherence to these guidelines is essential to ensure personal safety and environmental
protection.

Hazard Summary

Methyltrioctylammonium chloride is a hazardous chemical that poses significant health
risks. It is toxic if swallowed, causes severe skin burns and eye damage, and may harm fertility
or the unborn child.[1][2] Prolonged or repeated exposure can lead to organ damage.[1][2]
Additionally, this substance is very toxic to aquatic life with long-lasting effects.[1][2][3]
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Hazard Classification

GHS Category

Hazard Statement

Acute Toxicity, Oral

Category 3

H301: Toxic if swallowed[2][3]

Skin Corrosion/Irritation

Category 1A/1B/1C

H314: Causes severe skin

burns and eye damage[1][2]

Serious Eye Damage

Category 1

H314: Causes severe skin

burns and eye damage[3]

Reproductive Toxicity

Category 1B

H360: May damage fertility or
the unborn child[1][2]

Specific Target Organ Toxicity

H373: May cause damage to

Category 2 organs through prolonged or
(Repeated Exposure)
repeated exposure[1][2]
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment, Long-term

with long lasting effects[1][2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Methyltrioctylammonium

chloride. The following equipment must be used to minimize exposure.
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[1]

Protects against splashes and
contact that can cause severe

eye damage.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[4][5]

Prevents skin contact which
can lead to severe burns and

absorption.

Body Protection

Protective clothing, such as a
lab coat or chemical-resistant
suit.[1][6]

Shields skin from accidental

spills and contact.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[3][7] If ventilation is
inadequate, a NIOSH-
approved respirator with
appropriate cartridges should

be used.

Prevents inhalation of dust or

fumes, which can be harmful.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of this chemical. The following workflow

outlines the necessary steps from preparation to post-handling.
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Workflow for Handling Methyltrioctylammonium Chloride
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Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Immediately flush skin with plenty of water for at
Skin Contact least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[1]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[2] If not

Inhalation ) ) o o
breathing, give artificial respiration.[1] Seek
immediate medical attention.[8]
Do NOT induce vomiting.[1][2] Rinse mouth with
) water.[2] Never give anything by mouth to an
Ingestion

unconscious person. Call a physician or poison

control center immediately.[3]

Spill and Disposal Plan

Proper containment and disposal are necessary to prevent environmental contamination and
further exposure.

Spill Response:
o Evacuate: Clear the area of all personnel.[3]
e Ventilate: Ensure the area is well-ventilated.

o Contain: Use an inert absorbent material like sand or earth to contain the spill.[3] Do not use
combustible materials.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://static.cymitquimica.com/products/54/pdf/sds-OR921445.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR921445.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR921445.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y0080/Methyl-trioctyl-ammonium-chloride-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR921445.pdf
https://www.echemi.com/sds/methyltrioctylammoniumchloride-pid_Rock1403.html
https://static.cymitquimica.com/products/54/pdf/sds-OR921445.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y0080/Methyl-trioctyl-ammonium-chloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y0080/Methyl-trioctyl-ammonium-chloride-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC194970010&productDescription=ALIQUAT+336+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194970010&productDescription=ALIQUAT+336+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC194970010&productDescription=ALIQUAT+336+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Collect: Carefully scoop the absorbed material into a suitable, labeled container for
hazardous waste.[1]

o Decontaminate: Clean the spill area thoroughly with a suitable decontamination agent.

o PPE: Wear full PPE, including respiratory protection, during the entire cleanup process.[2]

Disposal:

o Dispose of Methyltrioctylammonium chloride and any contaminated materials as
hazardous waste.[1]

o Consult with your institution's environmental health and safety (EHS) department for specific
disposal protocols.

e Do not allow the chemical or its containers to enter drains or waterways.[3][9]

o Empty containers should be decontaminated and disposed of according to local regulations.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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